3-[[4-(4-Phenylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione

• IUPAC Name: 3-[[4-(4-phenylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C22H23N3O3/c26-20-14-23-22(28)25(20)15-16-6-8-19(9-7-16)21(27)24-12-10-18(11-13-24)17-4-2-1-3-5-17/h1-9,18H,10-15H2,(H,23,28)
• InChI Key: QVZGFPNTXCCYHB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)CN4C(=O)CNC4=O
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

3-[[4-(4-Phenylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione, also known as PZM21, is a synthetic compound that has gained attention in the scientific community due to its potential as a painkiller. It was developed by a group of researchers at the University of California, San Francisco, and has been studied extensively for its unique mechanism of action.

Mechanism of Action

The exact mechanism of action of 3-[[4-(4-Phenylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione is not fully understood, but it is believed to work by binding to a specific receptor in the brain called the mu-opioid receptor. This receptor is responsible for the pain-relieving effects of opioids, but also for their addictive properties. 3-[[4-(4-Phenylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione has been shown to selectively activate this receptor in a way that does not produce the same addictive effects as traditional opioids.
Biochemical and Physiological Effects:
3-[[4-(4-Phenylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione has been shown to produce pain relief in animal models without the same side effects as traditional opioids, such as respiratory depression and addiction. Additionally, it has been shown to block the effects of opioids in animal models of addiction, suggesting that it could be a potential treatment for opioid addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[[4-(4-Phenylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione in lab experiments is its selectivity for the mu-opioid receptor. This allows researchers to study the effects of activating this receptor without the confounding effects of addiction and respiratory depression. However, one limitation of 3-[[4-(4-Phenylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione is its relatively short half-life, which can make it difficult to study in certain experimental designs.

Future Directions

There are several potential future directions for research on 3-[[4-(4-Phenylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione. One area of interest is its potential as a treatment for pain in humans, as it has shown promising results in animal models. Additionally, research is ongoing to determine its potential as a treatment for opioid addiction. Finally, there is interest in developing new compounds based on the structure of 3-[[4-(4-Phenylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione that could have even greater selectivity and efficacy.

Synthesis Methods

3-[[4-(4-Phenylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione is synthesized using a multi-step process that involves the reaction of several different chemicals. The exact method of synthesis is complex and beyond the scope of this paper, but it involves the use of various reagents and catalysts to create the final product.

Scientific Research Applications

3-[[4-(4-Phenylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione has been the subject of numerous scientific studies due to its potential as a painkiller. It has been shown to be effective in animal models of pain, and research is ongoing to determine its potential for use in humans. Additionally, 3-[[4-(4-Phenylpiperidine-1-carbonyl)phenyl]methyl]imidazolidine-2,4-dione has been studied for its potential as a treatment for addiction, as it has been shown to block the effects of opioids in animal models.